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Compound of Interest

Compound Name: Ethyl vanillin isobutyrate

Cat. No.: B070703 Get Quote

A Technical Guide to the Physical Properties of
Ethyl Vanillin Isobutyrate
This document provides a detailed overview of the physical properties of ethyl vanillin
isobutyrate, with a specific focus on its melting and boiling points. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

analysis who require precise data and procedural insights.

Introduction
Ethyl vanillin isobutyrate (CAS No. 188417-26-7) is an aromatic compound utilized as a

flavoring agent.[1][2] It is characterized as a benzaldehyde substituted with an ethoxy group at

position 3 and a (2-methylpropanoyl)oxy group at position 4.[1][2] Understanding its physical

properties is crucial for its application in various industrial and research settings. This guide

outlines its key thermal properties and the standard methodologies for their determination.

Physical Properties
The primary physical state of ethyl vanillin isobutyrate is a white to light yellow powder.[1][2]

It is insoluble in water but soluble in organic solvents and oils.[1][2][3]

The melting and boiling points of ethyl vanillin isobutyrate are summarized in the table below.

It is important to note that some values are experimentally determined while others are

predicted through computational models.
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Physical Property Value Conditions Source

Melting Point 57.00 °C @ 760.00 mm Hg

The Good Scents

Company, Human

Metabolome

Database[1]

45-46 °C
Solvent: Benzene,

Hexane
ECHEMI[2]

Boiling Point 295.00 to 296.00 °C @ 760.00 mm Hg

The Good Scents

Company, Human

Metabolome

Database[1][3][4]

328.5 ± 27.0 °C Predicted
Smolecule,

ECHEMI[2][5]

Experimental Protocols
While specific experimental records for the determination of ethyl vanillin isobutyrate's

physical properties are not publicly detailed, the following sections describe standard laboratory

procedures for measuring melting and boiling points, which are applicable to this compound.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow range. The melting point is a

fundamental property used for identification and as an indicator of purity. Impurities tend to

lower and broaden the melting point range.[6][7]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation: A small amount of finely powdered, dry ethyl vanillin isobutyrate is

packed into a capillary tube, sealed at one end, to a height of about 5-10 mm.[8] The tube is

tapped gently to compact the sample at the bottom.[7][8]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.
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Heating: The sample is heated rapidly at first to determine an approximate melting range.

Precise Measurement: The procedure is repeated with a fresh sample, heating rapidly to

about 10-15°C below the approximate melting point. The heating rate is then reduced to

approximately 1-2°C per minute to allow for thermal equilibrium.[7]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the range.

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. This temperature is dependent on the external pressure.

Methodology: Distillation Method

Apparatus Setup: A small quantity of ethyl vanillin isobutyrate is placed in a distillation

flask with a few boiling chips to ensure smooth boiling. A thermometer is positioned so that

the top of the bulb is level with the bottom of the side-arm of the flask.[8]

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.[8]

Equilibrium: The temperature will rise and then stabilize as a state of equilibrium is reached

between the liquid and its vapor.[6]

Measurement: This stable temperature, characterized by the continuous condensation of

vapor on the thermometer bulb, is recorded as the boiling point at the given atmospheric

pressure.[6]

Visualization of Experimental Workflow
The following diagram illustrates the generalized workflow for the determination of the physical

properties of a chemical compound like ethyl vanillin isobutyrate.
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Workflow for Physical Property Determination
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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